Cas no 1823887-69-9 (Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1823887-69-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD26516632
• CID: 4621931
• PubChem ID: 122235264
• Update Time: 2025-05-23

Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl imidazo[1,5-a]pyrimidine-6-carboxylate
• Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate

• MDL： MFCD26516632
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)8-11-6-7-10-4-3-5-12(7)8/h3-6H,2H2,1H3
• InChI Key： DKMXEQSFNBNHNI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C2N=CC=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Overview of Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1823887-69-9)

Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1823887-69-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate features an ethyl ester group at the 6-position, which enhances its solubility and reactivity in synthetic pathways. This characteristic makes it a valuable intermediate in the synthesis of more complex molecules, such as kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in the development of novel therapeutics for conditions like inflammation and metabolic disorders, aligning with the growing demand for small-molecule drugs in precision medicine.

In the context of current trends, CAS No. 1823887-69-9 is frequently searched in conjunction with terms like "imidazo[1,5-a]pyrimidine derivatives" and "heterocyclic compound synthesis." These keywords reflect the compound's relevance in cutting-edge research, particularly in the fields of medicinal chemistry and catalysis. Additionally, its potential as a bioisostere for purine-based drugs has sparked interest among scientists exploring alternatives to traditional therapeutics.

From a synthetic perspective, Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate is often prepared via multi-step reactions involving condensation and cyclization processes. Its purity and stability are critical factors for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control. The compound's compatibility with green chemistry principles—such as solvent-free reactions—also aligns with the industry's shift toward sustainable practices.

Beyond pharmaceuticals, CAS No. 1823887-69-9 has potential applications in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-rich heterocyclic core make it a candidate for use in OLEDs and photovoltaic devices, addressing the global push for renewable energy solutions. This versatility underscores the compound's cross-disciplinary importance.

In summary, Ethyl imidazo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1823887-69-9) represents a pivotal compound in modern chemistry, bridging gaps between drug discovery, sustainable synthesis, and advanced materials. Its continued exploration is likely to yield innovative solutions to some of today's most pressing scientific challenges.